Cas no 1261552-03-7 (3-Bromo-4'-chloro-3'-hydroxypropiophenone)

• Product Name: 3-Bromo-4'-chloro-3'-hydroxypropiophenone
• CAS No: 1261552-03-7
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4938636
• Update Time: 2025-06-11

3-Bromo-4'-chloro-3'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-chloro-3'-hydroxypropiophenone

• Inchi： 1S/C9H8BrClO2/c10-4-3-8(12)6-1-2-7(11)9(13)5-6/h1-2,5,13H,3-4H2
• InChI Key： ZZCKYZDHAOUSHD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)O)Cl)=O

Computed Properties

• Exact Mass: 261.93962 g/mol
• Monoisotopic Mass: 261.93962 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.51
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-4'-chloro-3'-hydroxypropiophenone

Professional Introduction to 3-Bromo-4'-chloro-3'-hydroxypropiophenone (CAS No. 1261552-03-7)

3-Bromo-4'-chloro-3'-hydroxypropiophenone is a significant intermediate in the field of organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1261552-03-7, has garnered attention due to its versatile structural features and potential applications in synthetic chemistry. The presence of both bromo and chloro substituents, along with a hydroxyl group, makes it a valuable building block for further functionalization.

The chemical structure of 3-Bromo-4'-chloro-3'-hydroxypropiophenone consists of a propiophenone core, which is a derivative of phenylpropanone. This core structure is highly reactive and can undergo various transformations, including nucleophilic substitution, condensation reactions, and oxidation processes. These reactivities make it an essential precursor in the synthesis of more complex molecules.

In recent years, there has been growing interest in the applications of 3-Bromo-4'-chloro-3'-hydroxypropiophenone in pharmaceutical research. Its unique substitution pattern allows for the introduction of diverse functional groups, making it a useful scaffold for drug discovery. For instance, researchers have explored its use in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The bromo and chloro groups provide handles for further derivatization, enabling the creation of novel compounds with enhanced biological activity.

Moreover, the hydroxyl group in 3-Bromo-4'-chloro-3'-hydroxypropiophenone offers opportunities for further chemical modifications, such as etherification or esterification. These modifications can lead to the development of new pharmacophores with improved solubility and bioavailability. Recent studies have demonstrated its utility in generating analogs of natural products with potent therapeutic effects. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in metabolic disorders.

The agrochemical industry has also recognized the potential of 3-Bromo-4'-chloro-3'-hydroxypropiophenone as a key intermediate. Its structural motifs are found in several herbicides and fungicides that are effective against a broad spectrum of pests. By leveraging its reactivity, chemists can design new agrochemicals that are more selective and environmentally friendly. This aligns with the global shift towards sustainable agriculture practices, where minimizing chemical residues is a priority.

The synthesis of 3-Bromo-4'-chloro-3'-hydroxypropiophenone typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical and agrochemical applications.

In conclusion, 3-Bromo-4'-chloro-3'-hydroxypropiophenone (CAS No. 1261552-03-7) is a versatile intermediate with significant potential in both pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and sustainable agriculture. As synthetic chemistry continues to evolve, the applications of this compound are expected to expand further, contributing to advancements in medicine and crop protection.